Cas no 1799264-68-8 ((E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide)

• Product Name: (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide
• CAS No: 1799264-68-8
• MF: C₁₉H₂₀ClNO₂
• MW: 329.820604324341
• CID: 5377356
• Update Time: 2025-10-29

(E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide

• Inchi： 1S/C19H20ClNO2/c1-19(23-2,16-9-6-10-17(20)13-16)14-21-18(22)12-11-15-7-4-3-5-8-15/h3-13H,14H2,1-2H3,(H,21,22)/b12-11+
• InChI Key： CHBMSPFSAXNTSN-VAWYXSNFSA-N
• SMILES： C(NCC(C1=CC=CC(Cl)=C1)(OC)C)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 329.118
• Monoisotopic Mass: 329.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide

Comprehensive Overview of (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide (CAS No. 1799264-68-8)

(E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide (CAS No. 1799264-68-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chlorophenyl and methoxypropyl functional groups, exhibits potential applications in drug development and material science. Its molecular structure, featuring an enamide backbone, makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

The compound's chemical properties include a molecular weight of approximately 343.84 g/mol and a distinct E-configuration around the double bond, which influences its reactivity and biological activity. Recent studies have highlighted its role in modulating specific enzymatic pathways, making it a candidate for further investigation in targeted drug delivery systems. The presence of the 3-chlorophenyl moiety enhances its binding affinity to certain protein targets, a feature that is increasingly relevant in the design of small-molecule inhibitors.

In the context of current research trends, (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide aligns with the growing demand for precision medicine and personalized therapeutics. Researchers are particularly interested in its potential to address unmet medical needs, such as neurodegenerative disorders and inflammatory diseases. Its structural similarity to known bioactive molecules has spurred collaborations between academic institutions and pharmaceutical companies, aiming to unlock its full therapeutic potential.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and stereoselective synthesis. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high purity and confirm its structural integrity. These methodologies are critical for maintaining consistency in research outcomes and facilitating reproducibility across laboratories.

The market dynamics for (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide reflect its niche yet expanding role in the chemical industry. With increasing investments in drug discovery and biotechnology, the demand for high-quality research chemicals like this compound is expected to rise. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the needs of both academic and industrial researchers.

Environmental and safety considerations are also paramount when handling (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Its stability under various storage conditions has been documented, ensuring its longevity for experimental use.

Looking ahead, the compound's versatility positions it as a valuable tool in medicinal chemistry and material science. Ongoing studies are exploring its derivatives and analogs to optimize its pharmacological profile. As the scientific community continues to uncover its mechanisms of action, (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide is poised to play a pivotal role in advancing innovative therapies and sustainable chemical solutions.